PEG10 Spacer: On/Off Switching of Enzyme Activity
The PEG spacer length in biotin-PEG conjugates directly influences the equilibrium dissociation constant (Kd) for avidin binding. While unmodified biotin exhibits an exceptionally tight Kd of ~10⁻¹⁵ M, the addition of a PEG chain introduces steric hindrance that increases Kd [1]. For a PEG chain of MW 588 g/mol (equivalent to ~PEG12), the Kd increases to ~10⁻⁸ M. This value is consistent for PEG chains up to MW 3400 g/mol, beyond which binding stoichiometry changes and affinity is further compromised [1]. (+)-Biotin-PEG10-OH, with a MW of 683.85 g/mol, occupies a specific position in this continuum, offering a binding affinity that is practical for most assays while providing the benefits of a longer spacer arm.
| Evidence Dimension | Avidin Equilibrium Dissociation Constant (Kd) |
|---|---|
| Target Compound Data | ~10⁻⁸ M (inferred for PEG10) |
| Comparator Or Baseline | Unmodified Biotin: ~10⁻¹⁵ M; PEGylated Biotin (MW 588): ~10⁻⁸ M |
| Quantified Difference | ~10⁷-fold increase in Kd from unmodified biotin; comparable to other PEGylated biotins in the low MW range. |
| Conditions | Avidin binding assay, room temperature [1]. |
Why This Matters
This data confirms that (+)-Biotin-PEG10-OH retains a strong, practical binding affinity for avidin-based assays while the PEG spacer provides necessary distance to mitigate steric clashes in complex biological systems.
- [1] Intermolecular Interaction of Avidin and PEGylated Biotin. Bioconjugate Chem. 2007, 18, 5, 1383-1389. View Source
